Cas no 89312-73-2 (2-Bromo-N-(4-ethylphenyl)propanamide)

2-Bromo-N-(4-ethylphenyl)propanamide structure
89312-73-2 structure
Product Name:2-Bromo-N-(4-ethylphenyl)propanamide
CAS No:89312-73-2
MF:C11H14BrNO
MW:256.138962268829
CID:604605
PubChem ID:71323511
Update Time:2025-04-19

2-Bromo-N-(4-ethylphenyl)propanamide Chemical and Physical Properties

Names and Identifiers

    • Propanamide, 2-bromo-N-(4-ethylphenyl)-
    • 2-bromo-N-(4-ethylphenyl)propanamide
    • CS-0325994
    • DTXSID50753094
    • MFCD15208630
    • 89312-73-2
    • AKOS016352866
    • starbld0023897
    • LS-11703
    • 2-Bromo-N-(4-ethylphenyl)propanamide
    • Inchi: 1S/C11H14BrNO/c1-3-9-4-6-10(7-5-9)13-11(14)8(2)12/h4-8H,3H2,1-2H3,(H,13,14)
    • InChI Key: YTMDPJNHPCMSOS-UHFFFAOYSA-N
    • SMILES: BrC(C)C(NC1C=CC(=CC=1)CC)=O

Computed Properties

  • Exact Mass: 255.02588g/mol
  • Monoisotopic Mass: 255.02588g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 188
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 29.1Ų

Experimental Properties

  • Color/Form: NA
  • Density: 1.4±0.1 g/cm3
  • Boiling Point: 373.7±35.0 °C at 760 mmHg
  • Flash Point: 127.0±0.0 °C

2-Bromo-N-(4-ethylphenyl)propanamide Security Information

2-Bromo-N-(4-ethylphenyl)propanamide Pricemore >>

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abcr
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